Cas no 890092-90-7 (3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole)

• Product Name: 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole
• CAS No: 890092-90-7
• MF: C₉H₁₅N₃O₂S
• MW: 229.299300432205
• MDL: MFCD06496381
• CID: 3057233
• PubChem ID: 4736860
• Update Time: 2025-06-27

3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-(pyrrolidin-1-ylsulfonyl)-1H-pyrazole
• 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole
• Z192946954
• F1990-0010
• DTXSID401223641
• 3,5-DIMETHYL-4-(1-PYRROLIDINYLSULFONYL)-1H-PYRAZOLE
• 3,5-dimethyl-4-pyrrolidin-1-ylsulfonyl-1H-pyrazole
• AKOS000123262
• EN300-237848
• 890092-90-7
• QKB09290

• MDL： MFCD06496381
• Inchi： 1S/C9H15N3O2S/c1-7-9(8(2)11-10-7)15(13,14)12-5-3-4-6-12/h3-6H2,1-2H3,(H,10,11)
• InChI Key： JZSPPJHGZBWPDI-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NNC=1C)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 229.08849790g/mol
• Monoisotopic Mass: 229.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.4Ų

Additional information on 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole

Introduction to 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole (CAS No. 890092-90-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole, identified by its CAS number 890092-90-7, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. The compound belongs to the pyrazole class, which is well-documented for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of a pyrrolidine-1-sulfonyl moiety into the pyrazole core introduces additional functional groups that enhance its interactability with biological targets, making it a promising scaffold for drug discovery.

The structural composition of 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole includes a pyrazole ring substituted with two methyl groups at the 3 and 5 positions, and a sulfonylated pyrrolidine group at the 4-position. This specific arrangement contributes to its high molecular rigidity, which is often advantageous in binding to biological targets with high affinity and selectivity. The sulfonyl group not only enhances solubility but also provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored biological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole and its derivatives. One of the most compelling areas of research has been its application as an inhibitor of enzymes involved in cancer progression. Studies have demonstrated that compounds with a similar structural motif can disrupt key signaling pathways such as the PI3K/Akt pathway, which is frequently dysregulated in various cancers. The pyrrolidine-1-sulfonyl moiety in 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole has been shown to interact with critical residues in target enzymes, leading to potent inhibition of their activity.

Furthermore, the compound has shown promise in preclinical studies as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. Research indicates that 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole can modulate inflammatory cytokine production by inhibiting key transcription factors such as NF-κB. This effect is attributed to its ability to bind to inhibitory proteins that regulate NF-κB activation, thereby reducing the expression of pro-inflammatory genes.

The synthesis of 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrrolidine-1-sulfonyl group typically involves sulfonylation reactions followed by cyclization steps to form the pyrazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for further research and development.

One of the most exciting developments in the field has been the use of computational chemistry techniques to predict and optimize the biological activity of 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole. Molecular docking studies have identified key interactions between this compound and its target proteins, providing insights into its mechanism of action. These studies have also helped in designing analogs with improved potency and selectivity by strategically modifying specific functional groups within the molecule.

The potential therapeutic applications of 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole extend beyond cancer and inflammation. Preliminary research suggests that it may also have antimicrobial properties, making it a candidate for developing novel antibiotics against drug-resistant bacteria. The unique structural features of this compound allow it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, offering a new approach to combating infections caused by multidrug-resistant pathogens.

As our understanding of biological systems continues to evolve, so does our ability to harness natural products like 3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole for therapeutic purposes. The integration of traditional medicinal chemistry principles with modern biotechnological approaches has opened up new avenues for drug discovery. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly identify promising candidates for further development.

In conclusion,3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole (CAS No. 890092-90-7) represents a significant advancement in medicinal chemistry with broad applications in chemical biology. Its unique structural features make it a versatile scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new mechanisms of action and optimize synthetic methodologies,3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole is poised to play a crucial role in future drug development efforts.